Cas no 863586-55-4 (N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide)

• Product Name: N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide
• CAS No: 863586-55-4
• MF: C₁₈H₂₃FN₄O₂S
• MW: 378.464226007462
• CID: 6387921
• PubChem ID: 3245550
• Update Time: 2025-05-21

N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide
• SR-01000088748-1
• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-pyridin-3-ylethyl}methanesulfonamide
• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}methanesulfonamide
• AKOS024596901
• 863586-55-4
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-pyridin-3-ylethyl]methanesulfonamide
• SMR000029996
• HMS2188N16
• MLS000094423
• SR-01000088748
• NCGC00050659-02
• CHEMBL1698770
• F0688-0084
• N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)methanesulfonamide
• Methanesulfonamide, N-[2-[4-(4-fluorophenyl)-1-piperazinyl]-2-(3-pyridinyl)ethyl]-

• Inchi： 1S/C18H23FN4O2S/c1-26(24,25)21-14-18(15-3-2-8-20-13-15)23-11-9-22(10-12-23)17-6-4-16(19)5-7-17/h2-8,13,18,21H,9-12,14H2,1H3
• InChI Key： ZDKITXZGLDKMPV-UHFFFAOYSA-N
• SMILES： CS(NCC(N1CCN(C2=CC=C(F)C=C2)CC1)C1=CC=CN=C1)(=O)=O

Computed Properties

• Exact Mass: 378.15257532g/mol
• Monoisotopic Mass: 378.15257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 556.4±60.0 °C(Predicted)
• pka: 10.52±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide

Comprehensive Overview of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide (CAS No. 863586-55-4)

N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide, with the CAS number 863586-55-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a piperazine ring, a fluorophenyl group, and a pyridinyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinity to specific biological targets, making it a subject of ongoing studies in medicinal chemistry.

The compound's methanesulfonamide group enhances its solubility and bioavailability, which are critical factors in drug design. Recent trends in the pharmaceutical industry highlight the growing demand for small-molecule inhibitors and receptor modulators, and N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide fits into this category due to its potential to interact with G-protein-coupled receptors (GPCRs). These receptors are pivotal in treating neurological and cardiovascular disorders, aligning with current research hotspots.

In the context of AI-driven drug discovery, this compound has been analyzed for its QSAR (Quantitative Structure-Activity Relationship) properties, a topic frequently searched by researchers and professionals. The integration of computational chemistry and machine learning has accelerated the identification of its potential therapeutic applications, such as in neurodegenerative diseases or mood disorders. This aligns with the increasing public interest in mental health treatments and personalized medicine.

From a synthetic chemistry perspective, the compound's piperazine-fluorophenyl-pyridine backbone offers versatility for further derivatization. This flexibility is highly valued in structure-activity optimization, a key focus area for pharmaceutical companies aiming to develop next-generation therapeutics. The CAS registry number 863586-55-4 ensures precise identification in global databases, facilitating collaborative research and regulatory compliance.

Environmental and sustainability considerations are also relevant, as the pharmaceutical industry seeks green chemistry alternatives. The synthesis and application of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide are being evaluated for eco-friendly processes, reflecting broader societal concerns about sustainable drug production. This aligns with searches for biodegradable pharmaceuticals and low-toxicity compounds.

In summary, N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}methanesulfonamide (CAS No. 863586-55-4) represents a promising candidate for advanced drug development, with its multifaceted chemical properties and alignment with contemporary research trends. Its exploration continues to bridge gaps between theoretical chemistry, clinical applications, and industrial innovation.